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Abstract
Demethoxyencecalinol is a naturally occurring benzofuran derivative found in select species

of the Asteraceae family. This compound, along with its structurally related chromenes and

benzofurans, has garnered scientific interest due to its potential biological activities, including

neuroprotective, anti-inflammatory, and antimicrobial properties. This technical guide provides a

comprehensive overview of demethoxyencecalinol and its related natural compounds,

summarizing their chemical properties, natural sources, and known biological effects. Detailed

experimental protocols for isolation and biological evaluation are presented, alongside

signaling pathway diagrams to elucidate potential mechanisms of action. This document aims

to serve as a foundational resource for researchers and professionals in the fields of natural

product chemistry, pharmacology, and drug development.

Introduction
Natural products remain a vital source of novel chemical scaffolds for drug discovery. The

structural diversity of these compounds provides a rich platform for identifying new therapeutic

agents. Among these, demethoxyencecalinol, a member of the encecalin class of natural

products, has emerged as a compound of interest. Primarily isolated from plants of the

Helianthella and Helianthus genera, this benzofuran derivative exhibits a range of biological

activities that warrant further investigation. This guide will delve into the chemical and biological
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profile of demethoxyencecalinol and its analogs, providing a technical framework for future

research and development.

Chemical Properties and Structure
Demethoxyencecalinol is characterized by a 2,3-dihydrobenzofuran core. Its chemical

properties are summarized in the table below.

Property Value Reference

Chemical Formula C13H14O2 [1]

Molecular Weight 202.25 g/mol [1]

CAS Number 19013-07-1 [1]

Class Benzofuran, Phenol [1]

Related Natural Compounds:

Several other structurally related compounds are often co-isolated with

demethoxyencecalinol or found in related plant species. These include other benzofurans

and chromenes, which share a common biosynthetic origin. Notable related compounds

include:

Encecalin: A chromene with demonstrated antimicrobial activity.

Eupatoriochromene: A chromene with plant growth regulatory effects.

Demethoxycurcumin and Bisdemethoxycurcumin: While structurally different

(diarylheptanoids), these compounds are sometimes discussed in the context of encecalin

derivatives due to their natural origin and anti-inflammatory properties.[2]

Natural Sources and Biosynthesis
Natural Sources
Demethoxyencecalinol has been identified as a constituent of the essential oil of certain

plants within the Asteraceae family.
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Plant Species Part of Plant Reference

Helianthella uniflora Aerial parts

Helianthus tuberosus

(Jerusalem artichoke)
Tuber [1]

Biosynthesis
The precise biosynthetic pathway of demethoxyencecalinol has not been fully elucidated.

However, it is hypothesized to be derived from the shikimate pathway, which produces aromatic

amino acids like phenylalanine and tyrosine. These precursors can then undergo a series of

enzymatic reactions, including cyclization and modifications, to form the benzofuran ring

structure.

Shikimate Pathway Aromatic Amino Acids
(e.g., Phenylalanine, Tyrosine) Intermediate Precursors Benzofuran Ring Formation Demethoxyencecalinol

Demethoxyencecalinol

ERK Activation Antioxidant Effect

CREB Phosphorylation

Neuronal Survival and Plasticity

Oxidative Stress
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Start: Dried and powdered
aerial parts of H. uniflora

Maceration with methanol
at room temperature

Filtration and concentration
under reduced pressure

Crude Methanolic Extract

Solvent-solvent partitioning
(e.g., n-hexane, ethyl acetate, water)

Column chromatography of
active fraction (e.g., ethyl acetate)

on silica gel

Preparative HPLC or
recrystallization

Pure Demethoxyencecalinol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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